Cas no 138786-87-5 (1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-)

1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro- structure
138786-87-5 structure
Product Name:1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-
CAS No:138786-87-5
MF:C9H14N4O3
MW:226.232461452484
CID:1255646
PubChem ID:15126158
Update Time:2025-04-20

1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-
    • DTXSID701170580
    • N-(1,1-Dimethylethyl)-5-methyl-4-nitro-1H-pyrazole-3-carboxamide
    • 138786-87-5
    • Inchi: 1S/C9H14N4O3/c1-5-7(13(15)16)6(12-11-5)8(14)10-9(2,3)4/h1-4H3,(H,10,14)(H,11,12)
    • InChI Key: XFCHSIWOBSARBO-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=C(C)NN=1)[N+](=O)[O-])NC(C)(C)C

Computed Properties

  • Exact Mass: 226.10672
  • Monoisotopic Mass: 226.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 100.92
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